1-chlorocyclobutane-1-carbonitrile
Overview
Description
1-Chlorocyclobutane-1-carbonitrile is a chemical compound with the formula C5H6ClN and a molecular weight of 115.56 g/mol . It is also known by its CAS number 36178-66-2 .
Molecular Structure Analysis
The molecular structure of 1-chlorocyclobutane-1-carbonitrile consists of a cyclobutane ring with a chlorine atom and a carbonitrile group attached to the same carbon atom . The InChI code for this compound is 1S/C5H6ClN/c6-5(4-7)2-1-3-5/h1-3H2 .Physical And Chemical Properties Analysis
1-Chlorocyclobutane-1-carbonitrile has a melting point of 62-63 degrees Celsius . Other physical and chemical properties such as its boiling point, solubility, and stability under various conditions are not specified in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chlorocyclobutane-1-carbonitrile can be achieved through a substitution reaction of cyclobutane with cyanogen chloride in the presence of a Lewis acid catalyst.", "Starting Materials": [ "Cyclobutane", "Cyanogen chloride", "Lewis acid catalyst (e.g. aluminum chloride)" ], "Reaction": [ "Add cyclobutane to a reaction flask", "Add cyanogen chloride to the reaction flask", "Add the Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to a temperature of around 100-120°C", "Allow the reaction to proceed for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by distillation or recrystallization" ] } | |
CAS RN |
36178-66-2 |
Product Name |
1-chlorocyclobutane-1-carbonitrile |
Molecular Formula |
C5H6ClN |
Molecular Weight |
115.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methylbicyclo[2.2.1]heptan-2-ol](/img/structure/B6147709.png)
